Boc-2-amino-3-methoxybenzoic acid
Overview
Description
Boc-2-amino-3-methoxybenzoic acid is a biochemical used in proteomics research . It is a derivative of 2-amino-3-methoxybenzoic acid, which is a metabolite of kynurenine and has a role as a mammalian metabolite .
Synthesis Analysis
The formation of Boc-protected amines and amino acids is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .
Molecular Structure Analysis
The molecular formula of Boc-2-amino-3-methoxybenzoic acid is C13H17NO5, and its molecular weight is 267.28 . The parent compound, 2-amino-3-methoxybenzoic acid, has a molecular formula of C8H9NO3 and a molecular weight of 167.1620 .
Scientific Research Applications
- Boc-2-amino-3-methoxybenzoic acid serves as a valuable building block in peptide synthesis. Researchers use it to introduce specific amino acids into peptide chains during solid-phase peptide synthesis (SPPS). The Boc (tert-butoxycarbonyl) protecting group ensures controlled and stepwise assembly of peptides .
- Scientists explore this compound for its potential as a scaffold in drug discovery. By modifying its structure, they can create analogs with improved pharmacological properties. Boc-2-amino-3-methoxybenzoic acid derivatives may exhibit bioactivity against specific targets .
- Researchers employ Boc-2-amino-3-methoxybenzoic acid as a versatile intermediate in organic synthesis. It participates in reactions to construct more complex molecules. Its methoxy group and amino functionality make it amenable to diverse transformations .
- The compound’s unique structure makes it interesting for materials science applications. Researchers investigate its potential as a building block for functional materials, such as polymers or supramolecular assemblies .
- Boc-2-amino-3-methoxybenzoic acid plays a role in the total synthesis of natural products. By incorporating it into complex molecules, scientists can access natural product analogs for biological studies .
- In life science research, this compound serves as a biochemical reagent. It may be used in studies related to cellular processes, enzyme inhibition, or protein interactions .
Peptide Synthesis
Chemical Biology and Medicinal Chemistry
Organic Synthesis
Materials Science
Natural Product Synthesis
Biochemical Research
Safety And Hazards
properties
IUPAC Name |
3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO5/c1-13(2,3)19-12(17)14-10-8(11(15)16)6-5-7-9(10)18-4/h5-7H,1-4H3,(H,14,17)(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUSIBICVECPDBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(C=CC=C1OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-2-amino-3-methoxybenzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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